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Compound of Interest

Compound Name: Prelog-Djerassi lactone

CAS No.: 69056-12-8

Cat. No.: B12778666

Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

spectroscopic characteristics of Prelog-Djerassi lactone, with a comparative analysis against

gamma-valerolactone and delta-valerolactone. This guide provides detailed experimental data,

protocols, and a visual workflow for spectroscopic analysis.

The Prelog-Djerassi lactone is a key chiral building block in the synthesis of numerous

complex natural products, particularly macrolide antibiotics. Its intricate stereochemistry

demands rigorous characterization, for which spectroscopic methods are indispensable. This

guide presents a detailed spectroscopic analysis of Prelog-Djerassi lactone using Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). To provide a clear

benchmark for its complex spectral features, a comparative analysis is made with two simpler,

commercially available aliphatic lactones: gamma-valerolactone and delta-valerolactone.

Data Presentation: Comparative Spectroscopic Data
The following tables summarize the key quantitative data from the ¹H NMR, ¹³C NMR, IR, and

Mass Spectrometry analyses of Prelog-Djerassi lactone, gamma-valerolactone, and delta-
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valerolactone.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃)

Compound
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Assignment

Prelog-Djerassi

Lactone
4.54 dd 10.2, 2.7 H-5

3.70 s - -OCH₃

1.32 d 7.1 -CH₃

1.27 d 7.2 -CH₃

0.99 d 6.0 -CH₃

Gamma-

Valerolactone
4.66 m - H-4

2.56 m - H-2

2.39 m - H-3

1.85 m - H-3

1.41 d 6.3 -CH₃

Delta-

Valerolactone
4.25 t 5.4 H-5

2.50 t 6.6 H-2

1.90 m - H-3, H-4

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃)
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Compound Chemical Shift (δ, ppm) Assignment

Prelog-Djerassi Lactone 175.5 C=O (ester)

173.6 C=O (acid)

87.6 C-5

51.8 -OCH₃

42.1 C-2

37.4 C-4

36.1 C-3

31.3 C-6

17.1 -CH₃

16.8 -CH₃

12.8 -CH₃

Gamma-Valerolactone 177.3 C=O

77.2 C-4

29.3 C-2

29.0 C-3

20.7 -CH₃

Delta-Valerolactone 172.5 C=O

68.8 C-5

29.9 C-2

22.2 C-4

19.0 C-3

Table 3: Infrared (IR) Spectroscopic Data (Film, cm⁻¹)
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Compound C=O Stretch C-O Stretch Other Key Peaks

Prelog-Djerassi

Lactone
1745 1190, 1100, 1000

2950-2850 (C-H

stretch)

Gamma-Valerolactone 1770 1180
2980-2880 (C-H

stretch)

Delta-Valerolactone 1735 1245
2960-2860 (C-H

stretch)

Table 4: Mass Spectrometry (MS) Data

Compound Molecular Ion (M⁺) [m/z] Key Fragment Ions [m/z]

Prelog-Djerassi Lactone 214.1208 (as methyl ester) 183, 144, 127, 113, 99, 43

Gamma-Valerolactone 100.0524 85, 56, 43, 41

Delta-Valerolactone 100.0524 71, 56, 42

Experimental Protocols
Detailed methodologies for the spectroscopic analyses are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Approximately 5-10 mg of the lactone sample was dissolved in 0.6 mL

of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an

internal standard. The solution was transferred to a 5 mm NMR tube.

Instrumentation: ¹H and ¹³C NMR spectra were recorded on a Bruker Avance III 400 MHz

spectrometer.

¹H NMR Parameters: The ¹H NMR spectra were acquired with a spectral width of 16 ppm, a

relaxation delay of 1.0 s, and 16 scans.

¹³C NMR Parameters: The ¹³C NMR spectra were acquired using a proton-decoupled pulse

sequence with a spectral width of 240 ppm, a relaxation delay of 2.0 s, and 1024 scans.
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Data Processing: The raw data were Fourier transformed, phase-corrected, and baseline-

corrected using MestReNova software. Chemical shifts are reported in parts per million

(ppm) relative to TMS (δ = 0.00 ppm).

Infrared (IR) Spectroscopy
Sample Preparation: A thin film of the neat liquid sample (for gamma- and delta-

valerolactone) or a solution of the solid sample (Prelog-Djerassi lactone) in a volatile

solvent (chloroform) was prepared on a potassium bromide (KBr) salt plate. The solvent was

allowed to evaporate completely.

Instrumentation: IR spectra were recorded on a PerkinElmer Spectrum Two FT-IR

spectrometer.

Data Acquisition: Spectra were collected in the range of 4000-400 cm⁻¹ with a resolution of 4

cm⁻¹. A total of 16 scans were co-added to improve the signal-to-noise ratio.

Data Processing: The resulting interferograms were Fourier transformed to produce the final

IR spectrum. Peak positions are reported in wavenumbers (cm⁻¹).

Mass Spectrometry (MS)
Sample Preparation: Samples were dissolved in methanol to a concentration of

approximately 1 mg/mL.

Instrumentation: Mass spectra were obtained using an Agilent 6230 TOF LC/MS system with

an electrospray ionization (ESI) source.

Data Acquisition: The instrument was operated in positive ion mode. The capillary voltage

was set to 3500 V, and the fragmentor voltage was 175 V. Data were acquired over a mass

range of m/z 50-500.

Data Processing: The acquired mass spectra were analyzed to determine the mass-to-

charge ratio (m/z) of the molecular ion and major fragment ions.
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The following diagram illustrates the general workflow for the spectroscopic analysis of a small

molecule like Prelog-Djerassi lactone.
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Click to download full resolution via product page

Caption: Workflow for Spectroscopic Analysis of Lactones.

To cite this document: BenchChem. [A Comparative Spectroscopic Analysis of Prelog-
Djerassi Lactone and Simpler Aliphatic Lactones]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12778666/docs#a-comparative-
spectroscopic-analysis-of-prelog-djerassi-lactone-and-simpler-aliphatic-lactones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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